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Compound of Interest

Compound Name: CCR1 antagonist 7

Cat. No.: B15144761

These application notes provide a comprehensive guide for the detection of C-C Motif
Chemokine Receptor 1 (CCR1) in formalin-fixed, paraffin-embedded (FFPE) tissue samples
using immunohistochemistry (IHC). This document is intended for researchers, scientists, and
drug development professionals interested in evaluating CCR1 expression patterns in both
normal and pathological tissues.

Introduction

C-C Motif Chemokine Receptor 1 (CCR1), also known as CD191, is a G protein-coupled
receptor that plays a crucial role in inflammatory responses by binding to various chemokines,
including CCL3 (MIP-1a) and CCL5 (RANTES).[1] Its involvement in leukocyte trafficking
makes it a significant target in the study of autoimmune diseases, inflammatory disorders, and
cancer.[2][3] Immunohistochemistry is a powerful technique to visualize the in-situ expression
and localization of CCR1 within the tissue microenvironment.

Data Presentation: CCR1 Expression in Human
Tissues

The expression of CCRL1 varies across different human tissues. The following table
summarizes the protein expression levels of CCR1 in a range of normal human tissues based
on data from immunohistochemical studies. The expression levels are presented semi-
quantitatively.
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Note: Expression levels can vary based on the specific antibody used, the detection system,
and the physiological or pathological state of the tissue.

Experimental Protocols
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This section provides a detailed protocol for chromogenic immunohistochemical staining of
CCR1 in FFPE tissue sections.

Materials and Reagents

FFPE tissue sections (4-5 um thick) on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized or distilled water

Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate buffer, pH 6.0)

Wash Buffer (e.g., Tris-buffered saline with 0.025% Triton X-100 (TBST) or Phosphate-
buffered saline (PBS))

Hydrogen Peroxide Block (e.g., 3% H20:2 in methanol)

Blocking Buffer (e.g., 10% normal serum from the species of the secondary antibody in TBS
with 1% BSA)

Primary Antibody: Anti-CCR1 antibody validated for IHC. The optimal dilution should be
determined by the user. A starting concentration of 5 pg/mL can be used for some polyclonal
antibodies.[5][6]

Biotinylated Secondary Antibody (or polymer-based detection system)
Enzyme Conjugate (e.g., Streptavidin-HRP)

Chromogen Substrate (e.g., DAB)

Counterstain (e.g., Hematoxylin)

Mounting Medium

Step-by-Step Protocol
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o Deparaffinization and Rehydration:

o

Immerse slides in two changes of xylene for 5 minutes each.

[¢]

Immerse slides in two changes of 100% ethanol for 3 minutes each.

[¢]

Immerse slides in two changes of 95% ethanol for 3 minutes each.

[e]

Immerse slides in one change of 70% ethanol for 3 minutes.

o

Rinse slides in running deionized water for 5 minutes.

e Antigen Retrieval:

[e]

Pre-heat the Antigen Retrieval Buffer (Sodium Citrate, pH 6.0) in a water bath or steamer
to 95-100°C.

[¢]

Immerse the slides in the pre-heated buffer and incubate for 20-30 minutes.

[e]

Allow the slides to cool in the buffer at room temperature for 20 minutes.

Rinse the slides with wash buffer.

o

» Peroxidase Blocking:

o Incubate the slides in Hydrogen Peroxide Block for 10-15 minutes at room temperature to
guench endogenous peroxidase activity.

o Rinse the slides with wash buffer.
» Blocking:

o Incubate the slides with Blocking Buffer for 30-60 minutes at room temperature in a
humidified chamber to block non-specific antibody binding.

e Primary Antibody Incubation:

o Dilute the anti-CCRL1 primary antibody to its optimal concentration in antibody diluent (e.g.,
TBS with 1% BSA).
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o Apply the diluted primary antibody to the tissue sections and incubate overnight at 4°C in a
humidified chamber.

e Secondary Antibody and Detection:
o Rinse the slides with wash buffer (3 changes for 5 minutes each).

o Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room
temperature.

o Rinse the slides with wash buffer (3 changes for 5 minutes each).

o Apply the enzyme conjugate (e.g., Streptavidin-HRP) and incubate for 30 minutes at room
temperature.

o Rinse the slides with wash buffer (3 changes for 5 minutes each).
o Chromogenic Development:
o Prepare the DAB substrate solution according to the manufacturer's instructions.

o Apply the DAB solution to the tissue sections and monitor for color development (typically
1-10 minutes).

o Stop the reaction by immersing the slides in deionized water.
» Counterstaining:

o Counterstain the slides with Hematoxylin for 1-2 minutes.

o "Blue" the sections in running tap water.

o Dehydration and Mounting:

o

Dehydrate the slides through graded ethanol solutions (70%, 95%, 100%).

[¢]

Clear the slides in xylene.

[¢]

Mount a coverslip using a permanent mounting medium.
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Quantification of Staining

Immunohistochemical staining can be semi-quantitatively assessed using a scoring method
such as the H-Score, which considers both the intensity of staining and the percentage of
positively stained cells.[7]

H-Score = [1 x (% of cells with weak staining)] + [2 % (% of cells with moderate staining)] + [3 X
(% of cells with strong staining)]

The H-Score ranges from 0 to 300.

Staining Intensity Score

No staining 0

Weak staining 1+

Moderate staining 2+

Strong staining 3+
Visualizations

CCR1 Signaling Pathway

The following diagram illustrates the canonical signaling pathway activated upon ligand binding
to CCR1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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